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Get Quote

Abstract & Introduction

Benzo[d]isothiazol-6-ylmethanamine (also known as 6-(aminomethyl)-1,2-benzisothiazole) is

a critical heterocyclic building block in medicinal chemistry. The benzo[d]isothiazole scaffold
acts as a bioisostere for indole and benzothiophene, frequently appearing in psychotropic
drugs (e.g., Lurasidone, Ziprasidone) and kinase inhibitors.

The introduction of a primary amine at the C6 position via a methylene bridge provides a
versatile "handle" for further functionalization—enabling amide coupling, reductive amination,
or sulfonylation to expand Sar (Structure-Activity Relationship) libraries.

This application note details a robust, two-step protocol starting from the commercially
accessible 6-bromobenzo[d]isothiazole. Unlike standard reduction methods (e.g., Raney Ni/H

) that risk cleaving the labile S—N bond of the isothiazole ring, this protocol utilizes a
chemoselective Borane-THF reduction to preserve the heterocyclic core.
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Retrosynthetic Analysis

The synthesis is designed to ensure the stability of the isothiazole ring system. The strategy
relies on a Palladium-catalyzed cyanation followed by a hydride reduction under mild

conditions.

Starting Material: 6-Bromobenzol[d]isothiazole

(Aryl Halide)

Pd-Catalyzed Cyanation
(Zn(CN)2, Pd(PPh3)4)

Intermediate: Benzo[d]isothiazole-6-carbonitrile
(Nitrile)

hemoselective Reduction
(BH3-THF)

Target: Benzo[d]isothiazol-6-ylmethanamine
(Primary Amine)

Figure 1: Retrosynthetic strategy avoiding S-N bond hydrogenolysis.

Click to download full resolution via product page

Detailed Experimental Protocol
Stage 1: Synthesis of Benzo[d]isothiazole-6-carbonitrile

Obijective: Install the carbon framework required for the methanamine side chain. Reaction
Type: Rosenmund-von Braun reaction (Pd-catalyzed variant).

Materials:

¢ Substrate: 6-Bromobenzo[d]isothiazole (1.0 eq)
¢ Reagent: Zinc Cyanide (Zn(CN)

) (0.6 eq)
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o Catalyst: Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh
)

) (5 mol%)

e Solvent: Anhydrous DMF (N,N-Dimethylformamide)

o Atmosphere: Argon or Nitrogen (Strictly oxygen-free)

Procedure:

e Setup: In a dry Schlenk flask equipped with a magnetic stir bar, charge 6-
bromobenzo[d]isothiazole (2.14 g, 10 mmol) and Zn(CN)

(0.70 g, 6.0 mmol).

o Deoxygenation: Add anhydrous DMF (20 mL). Degas the solution by bubbling Argon through
the liquid for 15 minutes. Critical Step: Oxygen poisons the Pd(0) catalyst.

» Catalyst Addition: Add Pd(PPh
)

(580 mg, 0.5 mmol) under a positive stream of Argon. Seal the flask.

¢ Reaction: Heat the mixture to 85°C for 4—6 hours. Monitor by TLC (Eluent: 20%
EtOAc/Hexanes). The starting bromide (Rf ~0.6) should disappear, and a more polar nitrile
spot (Rf ~0.4) should appear.

o Workup: Cool to room temperature. Dilute with EtOAc (100 mL) and wash with 2M NH
OH (2 x 50 mL) to remove zinc salts and scavenge palladium. Wash with brine (50 mL).
 Purification: Dry organic layer over Na

SO
, concentrate, and purify via flash column chromatography (SiO

, gradient 0-30% EtOAc in Hexanes).
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Expected Yield: 85-92% Appearance: Off-white to pale yellow solid.

Stage 2: Chemoselective Reduction to
Benzo[d]isothiazol-6-ylmethanamine

Objective: Reduce the nitrile to the primary amine without cleaving the isothiazole S—N bond.
Safety Note: The isothiazole ring is sensitive to hydrogenolysis. Avoid catalytic hydrogenation
(Pd/C, H

) or Raney Nickel, as these will cleave the S—N bond to form 2-aminobenzyl thiol derivatives.

Materials:

e Substrate: Benzo[d]isothiazole-6-carbonitrile (1.0 eq)
o Reagent: Borane-Tetrahydrofuran Complex (BH
[1]-THF), 1.0 M solution (2.5 eq)

e Quench: Methanol (MeOH), 1M HCI

e Solvent: Anhydrous THF

Procedure:

e Setup: Flame-dry a 2-neck round bottom flask and cool under Argon. Add the nitrile (1.60 g,
10 mmol) and dissolve in anhydrous THF (15 mL).

» Addition: Cool the solution to 0°C (ice bath). Add BH

-THF (1.0 M, 25 mL, 25 mmol) dropwise via syringe over 20 minutes. Caution: Exothermic
gas evolution.

e Reaction: Allow the mixture to warm to room temperature and stir for 12 hours.

¢ Quench (Critical): Cool back to 0°C. Carefully add Methanol (10 mL) dropwise until gas
evolution ceases.

e Acid Hydrolysis: Add 1M HCI (15 mL) and stir at 50°C for 1 hour to break the boron-amine
complex.
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* Isolation:
o Basify the aqueous mixture to pH >10 using 2M NaOH.
o Extract with DCM (3 x 50 mL).
o Dry combined organics over Na

SO

and concentrate in vacuo.

o Salt Formation (Optional for Storage): Dissolve the crude oil in minimal Ethanol and add 4M
HCI in Dioxane. Filter the precipitate to obtain the hydrochloride salt.

Expected Yield: 70-80% Appearance: White solid (as HCI salt).

Analytical Data & Validation
L Cl ization (HCI Salt

Technique Signal | Value Interpretation

C3-H of Isothiazole ring
1H NMR (400 MHz, DMSO-d6) 0 9.15 (s, 1H) _ o
(Diagnostic singlet)

0 8.40 (br s, 3H) NH3+ Ammonium protons

0 8.15 (d, 1H), 8.05 (s, 1H), )
Aromatic protons (C4, C7, C5)

7.60 (d, 1H)
0 4.15 (s, 2H) CH2 Benzylic methylene

Consistent with CBH8N2S
MS (ESI) m/z 165.2 [M+H]+

(MW 164.23)

High polarity due to primar
TLC Rf ~ 0.1 (10% MeOH/DCM) anp y P y

amine

Workflow Diagram
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[ Start: 6-Bromobenzo[d]isothiazole j

:

Step 1: Cyanation
Pd(PPh3)4, Zn(CN)2, DMF, 85°C

:

QC Check: TLC/LCMS
Confirm Nitrile formation

Pass

Step 2: Reduction
BH3-THF, 0°C to RT

:

Quench & Hydrolysis
MeOH -> HCI (break B-N complex)

Final Product:

Benzo[d]isothiazole-6-ylmethanamine

Figure 2: Process Workflow for Synthesis and Validation

Click to download full resolution via product page

Expert Tips & Troubleshooting
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« |sothiazole Stability: The S—N bond is the weak link. Avoid strong reducing metals (Li, Na) in
ammonia or catalytic hydrogenation with high pressures of H

. Borane (BH

) is an electrophilic reducing agent and is highly chemoselective for the nitrile over the
electron-deficient heterocycle.

e Boron Complexation: Amines often form stable complexes with borane byproducts. The
acidic hydrolysis step (Step 2.5) is mandatory to liberate the free amine. If yield is low,
increase the hydrolysis time or temperature.

 Alternative Precursor: If Benzo[d]isothiazol-6-ylmethanol (CAS 1785455-18-6) is available,
the amine can be synthesized via a Mesylation -> Azidation -> Staudinger Reduction
seqguence. This avoids the use of cyanide but adds a step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.arkat-usa.org%2Fget-file%2F78643%2F
https://www.organic-chemistry.org/synthesis/N1H/reductionsnitriles.shtm
https://www.organic-chemistry.org/abstracts/lit2/467.shtm
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fjo8023329
https://www.google.com/url?sa=E&q=https%3A%2F%2Fbenchchem.com
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F1015069-66-5
https://www.benchchem.com/product/b13009541?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13009541?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

1. digitalcommons.calvin.edu [digitalcommons.calvin.edu]

2. Amine synthesis by nitrile reduction [organic-chemistry.org]

3. Reductions of Aliphatic and Aromatic Nitriles to Primary Amines with
Diisopropylaminoborane [organic-chemistry.org]

To cite this document: BenchChem. [Technical Application Note: High-Purity Synthesis of
Benzo[d]isothiazol-6-ylmethanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13009541/docs#technical-application-note-high-
purity-synthesis-of-benzo-d-isothiazol-6-yImethanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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